Cas no 25102-12-9 (DipotassiuM Dihydrogen EthylenediaMinetetraacetate Dihydrate)

• Product Name: DipotassiuM Dihydrogen EthylenediaMinetetraacetate Dihydrate
• CAS No: 25102-12-9
• MF: C₁₀H₁₈K₂N₂O₁₀
• MW: 404.453925609589
• MDL: MFCD00150036
• CID: 52633
• PubChem ID: 87561601
• Update Time: 2025-06-08

DipotassiuM Dihydrogen EthylenediaMinetetraacetate Dihydrate Chemical and Physical Properties

Names and Identifiers

• Ethylenediaminetetraacetic acid dipotassium salt dihydrate
• ETHYLENEDIAMINETETRAACETIC ACID
• EDTA dipotassium salt dihydrate
• Dipotassium Dihydrogen Ethylenediaminetetraacetate Dihydrate
• EDTA-2K
• ETHYLENEDIAMINETETRACETICACID di-Potassium salt, CP
• (Ethylenedinitrilo)tetraacetic acid dipotassiuM salt
• (Ethylenedinitrilo)tetraacetic acid dipotassium salt,Dipotassium ethylenediaminetetraac
• Dipotassium Dihydrogen Ethylenediaminetetraacetat
• Di-PotassiumEdtaAr
• Edetate dipotassiuM
• EDTA 2K Dihydrate
• EDTA dipotassium sal
• EDTA dipotassium salt
• EDTA-2K DIHYDRATE
• EdtaDipotas.SaltGr
• EdtaDi-Potassium
• EdtaDi-PotassiumAr
• EthylenediaMinetetraacetic acid dipotassiuM salt
• (Ethylenedinitrilo)tetraacetic acid dipotassium salt dihydrate
• Potassium 2,2'-((2-(bis(carboxymethyl)amino)ethyl)azanediyl)diacetate dihydrate
• Potassium ethylenediaminetetraacetate dibasic
• Dipotassium ethylenediaminetetraacetate dihydrate
• Ethylenediaminetetraacetic acid, dipotassium salt dihydrate, 99%, extra p
• Ethylenediaminetetraacetic acid,dipotassium salt dihydrate
• MFCD00150036
• dipotassium 2-({2-[bis(carboxymethyl)amino]ethyl}(carboxylatomethyl)amino)acetate dihydrate
• AS-81015
• E75827
• FT-0626308
• CHEMBL2103918
• dipotassium;2-[2-[bis(carboxymethyl)amino]ethyl-(carboxylatomethyl)amino]acetate;dihydrate
• 25102-12-9
• Edta 2K,99%
• Ethylenediamine-N,N,N',N'-tetraacetic acid dipotassium salt
• JFROQFOCFOKDKU-UHFFFAOYSA-L
• DipotassiuM Dihydrogen EthylenediaMinetetraacetate Dihydrate

• MDL： MFCD00150036
• Inchi： 1S/C10H16N2O8.2K.2H2O/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;;;;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);;;2*1H2/q;2*+1;;/p-2
• InChI Key： JFROQFOCFOKDKU-UHFFFAOYSA-L
• SMILES： [K+].[K+].OC(CN(CC(=O)O)CCN(CC(=O)[O-])CC(=O)[O-])=O.O.O

Computed Properties

• Exact Mass: 404.02400
• Monoisotopic Mass: 404.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 340
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 163

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.2700
• Melting Point: 255-280 °C (dec.) (lit.)
• Boiling Point: 614.2 °C at 760 mmHg
• Flash Point: 325.2 °C
• PH: 4.0-5.0 (25℃, 0.1M in H2O)
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: dissolution
• PSA: 179.80000
• LogP: -4.86920
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water, slightly soluble in alcohol
• Merck: 14,3517

DipotassiuM Dihydrogen EthylenediaMinetetraacetate Dihydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on DipotassiuM Dihydrogen EthylenediaMinetetraacetate Dihydrate

Dipotassium Dihydrogen Ethylenediaminetetraacetate Dihydrate (CAS No. 25102-12-9): A Versatile Chelating Agent in Modern Applications

Dipotassium Dihydrogen Ethylenediaminetetraacetate Dihydrate, often abbreviated as K₂H₂EDTA·2H₂O, is a highly specialized chelating agent with the CAS No. 25102-12-9. This compound is a derivative of ethylenediaminetetraacetic acid (EDTA), a well-known molecule in chemistry and industrial applications. Its unique properties make it indispensable in fields ranging from pharmaceuticals to agriculture, and even in cutting-edge nanotechnology research.

The dipotassium salt form of EDTA is particularly valued for its water solubility and stability, which are critical for applications requiring precise metal ion control. With the growing demand for eco-friendly chelators and sustainable chemical solutions, K₂H₂EDTA·2H₂O has gained attention as a safer alternative to traditional heavy metal sequestrants. Researchers and industries are increasingly exploring its role in biodegradable formulations and green chemistry initiatives.

One of the most common questions users search for is: *"What are the uses of Dipotassium Dihydrogen Ethylenediaminetetraacetate Dihydrate?"* This compound is widely employed in analytical chemistry as a titrant for metal ion analysis, in pharmaceuticals as a stabilizer for injectable formulations, and in agriculture to mitigate micronutrient deficiencies in crops. Its ability to form stable complexes with divalent and trivalent metal ions makes it a cornerstone in water treatment processes, where it helps prevent scale formation and corrosion.

Another trending topic is the safety profile of EDTA derivatives. Unlike some harsher chelating agents, K₂H₂EDTA·2H₂O is generally recognized as safe (GRAS) for specific applications when used within regulatory guidelines. This aligns with the global shift toward non-toxic additives and environmentally benign chemicals. Recent studies have also highlighted its potential in medical diagnostics, particularly in blood sample preservation and anticoagulant formulations.

From an industrial perspective, the demand for high-purity Dipotassium Dihydrogen Ethylenediaminetetraacetate Dihydrate is rising, driven by advancements in nanomaterial synthesis and catalysis. Its role in stabilizing metal nanoparticles has opened new avenues in electronics and renewable energy technologies. Additionally, its application in cosmetics as a sequestrant and preservative underscores its versatility.

In summary, Dipotassium Dihydrogen Ethylenediaminetetraacetate Dihydrate (CAS No. 25102-12-9) is a multifaceted compound with expanding relevance in both traditional and emerging fields. Its compatibility with sustainable practices and innovative technologies ensures its continued prominence in scientific and industrial discourse.